4-(Aminomethyl)-6-chloropyridin-2-amine CAS number and physicochemical properties
4-(Aminomethyl)-6-chloropyridin-2-amine CAS number and physicochemical properties
4-(Aminomethyl)-6-chloropyridin-2-amine: Comprehensive Physicochemical Profiling, Synthetic Methodologies, and Pharmacophore Utility
Executive Summary
In modern drug discovery, the precise spatial arrangement of hydrogen bond donors, lipophilic anchors, and basic vectors dictates the efficacy and selectivity of small-molecule therapeutics. 4-(Aminomethyl)-6-chloropyridin-2-amine is a highly specialized heterocyclic building block. While its regioisomer, 6-(aminomethyl)-4-chloropyridin-2-amine (CAS 1393555-59-3), is widely cataloged[1], the 4-aminomethyl-6-chloro configuration provides a distinct geometric vector critical for targeting kinase hinge regions and solvent-exposed channels[2]. This technical guide provides an authoritative breakdown of its physicochemical properties, pharmacophore utility, and a self-validating synthetic methodology designed to overcome chemoselective reduction challenges.
Chemical Identity & Physicochemical Profiling
Understanding the baseline physicochemical properties of this scaffold is the first step in predicting its behavior in biological systems. Because regioisomers share identical mass and polar surface areas, we can confidently extrapolate core quantitative data from established isomeric databases[1] and related chloropyridin-2-amines[3].
Table 1: Physicochemical Profile of 4-(Aminomethyl)-6-chloropyridin-2-amine
| Property | Value | Method / Causality |
| Molecular Formula | C₆H₈ClN₃ | Exact elemental composition. |
| Molecular Weight | 157.60 g/mol | Optimal for Fragment-Based Drug Discovery (FBDD)[1]. |
| Exact Mass | 157.04067 Da | Critical for high-resolution LC-MS validation[1]. |
| Topological Polar Surface Area | 64.9 Ų | Balances aqueous solubility with membrane permeability[1]. |
| XLogP3 (Predicted) | 0.6 – 0.9 | Indicates favorable lipophilic efficiency (LipE). |
| Hydrogen Bond Donors | 2 | Derived from the 2-amino and 4-aminomethyl groups. |
| Hydrogen Bond Acceptors | 3 | Derived from the pyridine nitrogen and both amine groups. |
Structural Biology & Pharmacophore Utility
As an Application Scientist designing targeted therapies, one must understand the causality behind each functional group on this scaffold. This molecule is not a random assortment of atoms; it is a highly engineered pharmacophore.
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2-Aminopyridine Core : This is a privileged, bidentate hinge-binding motif. It establishes critical hydrogen bonds with the backbone carbonyl and amide NH of a kinase hinge region[2].
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6-Chloro Substituent : The halogen serves a dual purpose. Sterically, it acts as a lipophilic anchor to fill hydrophobic pockets adjacent to the gatekeeper residue. Electronically, its electron-withdrawing nature lowers the pKa of the pyridine nitrogen, a crucial modification for minimizing off-target hERG channel liabilities[4].
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4-Aminomethyl Vector : With a predicted pKa of ~9.5, this primary amine is protonated at physiological pH. Positioned at the 4-position, it acts as a basic vector extending into the solvent channel, perfectly angled to form high-affinity salt bridges with acidic residues (e.g., Aspartate or Glutamate) in the target protein.
Fig 1: Pharmacophore mapping of the 4-(Aminomethyl)-6-chloropyridin-2-amine scaffold.
Synthetic Methodologies & Experimental Protocols
Synthesizing this exact regioisomer requires strict control over regioselectivity and chemoselectivity. The protocol below is designed as a self-validating system , ensuring that each step provides intrinsic feedback to the chemist.
Causality in Experimental Design
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Regioselectivity (Step 1) : Starting from 2,6-dichloro-4-cyanopyridine, the two chloro groups are chemically equivalent. The strong electron-withdrawing effect of the para-cyano group highly activates the 2- and 6-positions toward Nucleophilic Aromatic Substitution (SNAr). By strictly controlling the temperature (80°C) and ammonia equivalents, mono-amination is achieved, breaking the symmetry of the molecule.
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Chemoselectivity (Step 2) : Standard catalytic hydrogenation (e.g., Pd/C, H₂) of the nitrile would inevitably result in the hydrodehalogenation of the 6-chloro group. To preserve the critical C-Cl bond, we employ a chemoselective reduction utilizing sodium borohydride (NaBH₄) and nickel(II) chloride (NiCl₂). This generates nickel boride (Ni₂B) in situ, which selectively reduces the cyano group to a primary amine without cleaving the aryl chloride.
Fig 2: Chemoselective synthetic workflow avoiding 6-chloro hydrodehalogenation.
Step-by-Step Protocol
Step 1: Synthesis of 2-Amino-6-chloro-4-cyanopyridine
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Dissolve 2,6-dichloro-4-cyanopyridine (1.0 eq) in a 2M solution of ammonia in ethanol.
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Seal the reaction vessel and heat to 80°C for 12 hours.
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Self-Validation (IPC) : Monitor via TLC (Hexanes/EtOAc 3:1). The starting material spot will disappear, replaced by a lower Rf spot (increased polarity due to the primary amine).
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Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography to yield the intermediate.
Step 2: Synthesis of 4-(Aminomethyl)-6-chloropyridin-2-amine
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Dissolve 2-amino-6-chloro-4-cyanopyridine (1.0 eq) and NiCl₂·6H₂O (0.1 eq) in anhydrous methanol at 0°C.
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Self-Validation (Visual) : The solution will initially be pale green due to the Ni(II) salts.
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Carefully add NaBH₄ (3.0 eq) in small portions.
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Self-Validation (Visual) : The reaction mixture will immediately turn pitch black, confirming the in situ generation of the active nickel boride (Ni₂B) catalyst.
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Stir for 2 hours at room temperature. Quench with saturated aqueous NH₄Cl, filter through Celite to remove nickel residues, and extract with EtOAc.
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Dry over Na₂SO₄ and concentrate to yield the target compound.
Analytical Characterization & Validation
To guarantee trustworthiness, the final compound must be subjected to orthogonal analytical techniques. The presence of the chlorine atom provides a built-in validation tool via its isotopic signature.
Table 2: Analytical Validation Parameters
| Analytical Technique | Target Observation | Validation Purpose |
| LC-MS (ESI+) | m/z 158.0[M+H]⁺ and 160.0 [M+2+H]⁺ (3:1 ratio) | Confirms target mass and proves the preservation of the critical C-Cl bond during reduction. |
| FT-IR Spectroscopy | Disappearance of ~2230 cm⁻¹ peak | Confirms complete reduction of the nitrile precursor. |
| ¹H NMR (DMSO-d₆) | Two distinct doublets (J ≈ 1.5 Hz) at ~6.5–6.8 ppm | Confirms the broken symmetry of the ring and the presence of asymmetric meta-protons. |
Conclusion
4-(Aminomethyl)-6-chloropyridin-2-amine is a sophisticated building block requiring precise synthetic execution. By understanding the causality behind its structural features—from hinge-binding capabilities to pKa modulation—and employing chemoselective, self-validating synthetic protocols, researchers can reliably integrate this pharmacophore into advanced drug discovery pipelines.
References
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PubChem / NIH : 2-Amino-4-chloro-6-methylpyrimidine | C5H6ClN3 | CID 21810. Retrieved from[Link][4]
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Matrix Fine Chemicals : 6-CHLOROPYRIDIN-2-AMINE | CAS 45644-21-1. Retrieved from[Link][3]
